Cas no 870450-91-2 (1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE)

• Product Name: 1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE
• CAS No: 870450-91-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 719134
• PubChem ID: 11513888
• Update Time: 2025-04-19

1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE
• 1-(3,5-DIMETHYLPHENYL)-2-METHYLIMIDAZOLE
• AKOS006288650
• DTXSID20467833
• 870450-91-2

• Inchi： 1S/C12H14N2/c1-9-6-10(2)8-12(7-9)14-5-4-13-11(14)3/h4-8H,1-3H3
• InChI Key： NVTYOVFYLNSWMY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.026
• Boiling Point: 349.699°C at 760 mmHg
• Flash Point: 165.292°C
• Refractive Index: 1.566